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Compound Name: Iprovalicarb-d8
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Iprovalicarb-d8 is the deuterated form of Iprovalicarb, a systemic fungicide belonging to the
valinamide carbamate chemical class. It is effective against Oomycete pathogens, which cause
diseases such as late blight in potatoes and downy mildew in grapes. The introduction of
deuterium atoms into the molecule makes Iprovalicarb-d8 a valuable internal standard for
guantitative analytical studies, particularly in residue analysis and metabolic research, due to
its mass shift compared to the parent compound. This guide provides a comprehensive
overview of the physical and chemical properties of Iprovalicarb-d8, experimental protocols for
their determination, and insights into its mechanism of action.

Physical and Chemical Properties

The physical and chemical properties of Iprovalicarb-d8 are crucial for its application in
research and development. While specific experimental data for the deuterated form is limited,
the properties of its non-deuterated counterpart, Iprovalicarb, provide a reliable estimate.
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Property Value Source
propan-2-yl N-[(2S)-2,3,4,4,4-
pentadeuterio-1-[1-(4-

IUPAC Name methylphenyl)ethylamino]-1- Internal
0xo0-3-(trideuteriomethyl)butan-
2-ylJcarbamate

Molecular Formula C18DsH20N203 Internal

Molecular Weight 328.48 g/mol Internal

Accurate Mass 328.2602 u Internal

CAS Number (unlabelled) 140923-17-7 Internal

Appearance White to off-white powder Estimated

] ] 163-165 °C (mixture of )

Melting Point ] Estimated
diastereomers)

Boiling Point 497.8 + 38.0 °C (Predicted) Estimated
N Chloroform (Slightly), Methanol )
Solubility _ Estimated
(Slightly)

[2ZHIC([2H]D([2H)C([2H])
C(2HN([2H

SMILES (C2rDdzHD Internal
[2HNZ\C@H(NC(=0)OC(C)C)C(
=0O)NC(C)clcce(C)ecl
InChl=1S/C18H28N203/c1-
11(2)16(20-18(22)23-
12(3)4)17(21)19-14(6)15-9-7-

InChl 13(5)8-10-15/h7-12,14,16H,1- Internal

6H3,(H,19,21)
(H,20,22)/t14?,16-/m0/s1/i1D3,
2D3,11D,16D

Experimental Protocols for Property Determination
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The determination of the physical and chemical properties of a substance like Iprovalicarb-d8
follows standardized methodologies to ensure accuracy and reproducibility. The Organisation
for Economic Co-operation and Development (OECD) provides a set of internationally
accepted guidelines for the testing of chemicals.[1][2][3][4][5]

Melting Point Determination (OECD TG 102)

e Principle: This method determines the temperature at which a substance transitions from a
solid to a liquid state.

o Apparatus: Capillary tube melting point apparatus.

e Procedure:

[e]

A small, uniform amount of the finely powdered Iprovalicarb-d8 is packed into a capillary
tube.

[¢]

The capillary tube is placed in the heating block of the melting point apparatus.

[e]

The temperature is raised at a controlled rate.

o

The temperature range from the point at which the substance begins to melt to the point at
which it is completely liquefied is recorded as the melting point range.

Boiling Point Determination (OECD TG 103)

e Principle: This method determines the temperature at which the vapor pressure of a liquid
equals the surrounding atmospheric pressure.

e Apparatus: Ebulliometer or dynamic method apparatus.
e Procedure (Dynamic Method):
o Iprovalicarb-d8 is heated, and the vapor pressure is measured at different temperatures.

o A curve of vapor pressure versus temperature is plotted.
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o The boiling point at a given pressure is determined from the curve. The normal boiling
point is the temperature at which the vapor pressure equals 101.325 kPa.

Water Solubility Determination (OECD TG 105)

e Principle: The column elution method is commonly used to determine the water solubility of

substances with low solubility.
o Apparatus: A column with a temperature-controlled jacket, HPLC pump, and a UV detector.
e Procedure:

o A support material in a column is coated with an excess of Iprovalicarb-d8.

o Water is passed through the column at a slow, constant rate to achieve saturation.

o The concentration of Iprovalicarb-d8 in the eluate is determined by a suitable analytical
method, such as HPLC-UV.

o The experiment is continued until the concentration of the eluted substance is constant.
This constant concentration is taken as the water solubility.

Mechanism of Action: Inhibition of Cellulose
Synthase

Iprovalicarb's fungicidal activity stems from its ability to inhibit cellulose synthase, a crucial
enzyme in the cell wall biosynthesis of Oomycete fungi.[6][7] This disruption of the cell wall
leads to cell lysis and ultimately, the death of the pathogen.

Mechanism of Action of Iprovalicarb
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Caption: Iprovalicarb inhibits fungal cellulose synthase, disrupting cell wall integrity and causing
cell death.

Representative Metabolic Pathway

The metabolism of Iprovalicarb in biological systems, such as soil and plants, involves several
transformation processes. While a complete metabolic map is complex and environment-
dependent, a representative pathway can be illustrated. Studies have investigated the
degradation and metabolism of Iprovalicarb in soil and its residues in organisms like fish.

Representative Metabolic Pathway of Iprovalicarb
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Caption: Iprovalicarb undergoes hydrolysis, amide cleavage, and oxidation to form various
metabolites.

General Synthesis Workflow

The synthesis of Iprovalicarb involves a multi-step process. A general workflow for the
synthesis of the non-deuterated form is presented below. The synthesis of Iprovalicarb-d8
would involve the use of deuterated starting materials.
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General Synthesis Workflow for Iprovalicarb
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Caption: A representative multi-step synthesis of Iprovalicarb from L-Valine and a substituted

amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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